Cas no 2137443-00-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137443-00-4
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 5256162
• PubChem ID: 165951332
• Update Time: 2025-06-07

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-364036
• 4-cyclobutyl-1-[(propan-2-yl)amino]pentane-2,4-diol
• 2137443-00-4
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H25NO2/c1-9(2)13-8-11(14)7-12(3,15)10-5-4-6-10/h9-11,13-15H,4-8H2,1-3H3
• InChI Key： DVKYAKQGSMTWNZ-UHFFFAOYSA-N
• SMILES： OC(C)(CC(CNC(C)C)O)C1CCC1

Computed Properties

• Exact Mass: 215.188529040g/mol
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 347.8±27.0 °C(Predicted)
• pka: 14.87±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2137443-00-4 and Its Potential Applications in Medicinal Chemistry

The compound with the CAS Number 2137443-00-4 is a novel chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, currently designated as INDEX NAME NOT YET ASSIGNED, is characterized by its unique molecular structure and potential therapeutic properties. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a detailed and up-to-date overview.

CAS No. 2137443-00-4 is a synthetic molecule that has been synthesized through advanced chemical techniques. Its molecular formula and structure have been meticulously characterized using various spectroscopic methods, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses have revealed that the compound possesses a complex and highly functionalized structure, which contributes to its unique chemical properties and biological activities.

One of the key areas of interest for CAS No. 2137443-00-4 is its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that CAS No. 2137443-00-4 has potent inhibitory effects on a specific kinase involved in cancer cell proliferation. This finding suggests that the compound could be a promising candidate for the development of novel anticancer drugs.

In addition to its anticancer properties, CAS No. 2137443-00-4 has also shown potential in other therapeutic areas. Research conducted at a leading pharmaceutical institute revealed that the compound exhibits anti-inflammatory activity by modulating key signaling pathways involved in inflammation. This dual activity—anticancer and anti-inflammatory—makes CAS No. 2137443-00-4 an attractive target for further investigation and development.

The pharmacokinetic properties of CAS No. 2137443-00-4 have also been studied extensively. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. These properties suggest that CAS No. 2137443-00-4 could be administered orally or via other routes, depending on the specific therapeutic application.

To further explore the therapeutic potential of CAS No. 2137443-00-4, several preclinical studies are currently underway. These studies aim to evaluate the safety and efficacy of the compound in animal models of various diseases. Early results from these studies are promising, with the compound showing significant efficacy in reducing tumor growth and inflammation without causing severe side effects.

The development of new drugs is a complex and multifaceted process that involves extensive research and testing. The discovery of compounds like CAS No. 2137443-00-4 represents a significant step forward in this process. As more data become available from ongoing studies, it is likely that our understanding of the compound's mechanisms of action and therapeutic potential will continue to evolve.

In conclusion, the compound with CAS Number 2137443-00-4, currently designated as INDEX NAME NOT YET ASSIGNED, is a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique chemical properties, combined with its potential therapeutic activities, make it an exciting target for drug discovery and development. As research in this area continues to advance, it is hoped that this compound will contribute to the development of new treatments for various diseases, ultimately improving patient outcomes and quality of life.